Cas no 61229-05-8 (7-Decenoic acid,9-methyl-, (E)- (9CI))

• Product Name: 7-Decenoic acid,9-methyl-, (E)- (9CI)
• CAS No: 61229-05-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 525121
• PubChem ID: 6442574
• Update Time: 2025-04-19

7-Decenoic acid,9-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Decenoic acid,9-methyl-, (E)- (9CI)
• (E)-9-methyldec-7-enoic acid

• Inchi： 1S/C11H20O2/c1-10(2)8-6-4-3-5-7-9-11(12)13/h6,8,10H,3-5,7,9H2,1-2H3,(H,12,13)/b8-6+
• InChI Key： MAXWNMPBFJYJBB-SOFGYWHQSA-N
• SMILES： OC(CCCCC/C=C/C(C)C)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.3

Experimental Properties

• Density: 0.927
• Boiling Point: 290.7°Cat760mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.461
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids